Cas no 65889-65-8 (1H-Pyrazole-4-carboxamide, 3,5-diamino-1-methyl-)

• Product Name: 1H-Pyrazole-4-carboxamide, 3,5-diamino-1-methyl-
• CAS No: 65889-65-8
• MF: C₅H₉N₅O
• MW: 155.157859563828
• CID: 962753
• PubChem ID: 20395947
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide, 3,5-diamino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 3,5-diamino-1-methyl-
• 1H-Pyrazole-4-carboxamide,3,5-diamino-1-methyl-
• 65889-65-8
• 3,5-Diamino-1-methyl-1H-pyrazole-4-carboxamide
• SCHEMBL11549305

• Inchi： 1S/C5H9N5O/c1-10-4(7)2(5(8)11)3(6)9-10/h7H2,1H3,(H2,6,9)(H2,8,11)
• InChI Key： WCSCPWGSLHZKBR-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=NN(C)C=1N)N

Computed Properties

• Exact Mass: 155.08070993g/mol
• Monoisotopic Mass: 155.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives